Cas no 131202-63-6 (5-(2-Hydroxyethyl)thiophene-2-carbaldehyde)

• Product Name: 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde
• CAS No: 131202-63-6
• MF: C₇H₈O₂S
• MW: 156.202220916748
• CID: 1020013
• PubChem ID: 14900839
• Update Time: 2025-10-29

5-(2-Hydroxyethyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-(2-hydroxyethyl)- (9CI)
• 5-(2-Hydroxy-ethyl)-thiophene-2-carbaldehyde
• 5-(2-Hydroxyethyl)thiophene-2-carboxaldehyde
• 131202-63-6
• SCHEMBL3229983
• J-516119
• 2-THIOPHENECARBOXALDEHYDE, 5-(2-HYDROXYETHYL)-
• DTXSID60565160
• DB-271307
• F19778

• Inchi： 1S/C7H8O2S/c8-4-3-6-1-2-7(5-9)10-6/h1-2,5,8H,3-4H2
• InChI Key： MCVLKDVDRVRWMJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1CCO

Computed Properties

• Exact Mass: 156.02454
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 307 ºC
• Flash Point: 139 ºC
• PSA: 37.3

Additional information on 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde

5-(2-Hydroxyethyl)thiophene-2-carbaldehyde (CAS 131202-63-6): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde (CAS 131202-63-6) has emerged as a valuable synthetic intermediate with diverse applications. This heterocyclic compound combines the unique electronic properties of a thiophene ring with the reactivity of an aldehyde functional group and a hydroxyethyl side chain, making it a versatile building block for pharmaceuticals, materials science, and specialty chemicals.

The molecular structure of 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde features a thiophene-2-carbaldehyde core substituted at the 5-position with a 2-hydroxyethyl group. This combination of functionalities allows for multiple modification pathways, answering frequent search queries like "how to modify thiophene aldehydes" or "hydroxyethyl thiophene derivatives applications." The compound's molecular weight of 156.21 g/mol and balanced hydrophilicity-lipophilicity make it particularly useful in drug discovery programs.

Recent scientific literature highlights the growing importance of thiophene-based aldehydes in medicinal chemistry. Researchers investigating "thiophene aldehyde reactivity" or "heterocyclic aldehyde applications" will find this compound particularly interesting. Its aldehyde group readily participates in condensation reactions, while the hydroxyethyl side chain offers opportunities for etherification or esterification, addressing common search terms like "functionalizing hydroxyethyl thiophenes."

In material science applications, 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde serves as a precursor for conducting polymers and organic electronic materials. The thiophene moiety contributes to electron delocalization, while the hydroxyethyl group improves solubility - properties frequently searched as "thiophene polymers solubility enhancement." This dual functionality makes it valuable for developing advanced materials with applications in organic photovoltaics and flexible electronics.

The synthesis of 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde typically involves formylation of 5-(2-hydroxyethyl)thiophene, a process often queried as "thiophene formylation methods." Modern synthetic approaches emphasize green chemistry principles, responding to growing interest in "sustainable heterocycle synthesis." The compound's stability under standard conditions and compatibility with various reaction media make it a practical choice for laboratory-scale and industrial applications alike.

Analytical characterization of 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde reveals distinct spectroscopic features that facilitate identification. The aldehyde proton typically appears around 9.8 ppm in ¹H NMR spectra, while the thiophene ring protons give characteristic multiplet patterns - information often sought under "thiophene aldehyde NMR" searches. These analytical signatures are crucial for quality control in synthetic applications.

From a commercial perspective, 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde has seen steady demand growth, particularly in pharmaceutical research. Market analysis indicates increasing interest in "thiophene building block suppliers" and "specialty aldehyde availability." The compound's CAS 131202-63-6 serves as a unique identifier for procurement specialists searching chemical databases.

Safety considerations for handling 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde follow standard laboratory practices for aldehyde compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended - precautions commonly researched as "aldehyde safety handling." The hydroxyethyl group reduces volatility compared to simpler thiophene aldehydes, contributing to safer handling characteristics.

Future research directions for 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde derivatives may explore their potential in bioorthogonal chemistry and click chemistry applications, topics trending as "thiophene in bioconjugation." The compound's structural features position it well for development of novel probes and tags in chemical biology, addressing growing interest in "heterocyclic bioconjugation reagents."

In conclusion, 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde (CAS 131202-63-6) represents a multifaceted tool for synthetic chemists. Its combination of thiophene aromaticity, aldehyde reactivity, and hydroxyethyl functionality responds to numerous research needs across chemistry disciplines. As interest in tailored heterocyclic compounds grows, evidenced by search trends like "designer thiophene derivatives," this compound's importance in both academic and industrial settings will likely continue to expand.